Cas no 56380-59-7 (1,3-Dithiolane-2-carbonyl chloride (9CI))
56380-59-7 structure
Product Name:1,3-Dithiolane-2-carbonyl chloride (9CI)
CAS No:56380-59-7
MF:C4H5ClOS2
MW:168.664897680283
CID:871577
PubChem ID:11041119
Update Time:2025-04-19
1,3-Dithiolane-2-carbonyl chloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dithiolane-2-carbonyl chloride (9CI)
- 1,3-dithiolane-2-carbonyl chloride
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- Inchi: 1S/C4H5ClOS2/c5-3(6)4-7-1-2-8-4/h4H,1-2H2
- InChI Key: ZGJFDDFHUWWJMS-UHFFFAOYSA-N
- SMILES: ClC(C1SCCS1)=O
Computed Properties
- Exact Mass: 167.9470348g/mol
- Monoisotopic Mass: 167.9470348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.7Ų
1,3-Dithiolane-2-carbonyl chloride (9CI) Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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